Cas no 1803830-65-0 (1-Bromo-3-(4-(difluoromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(4-(difluoromethyl)phenyl)propan-2-one
• CAS No: 1803830-65-0
• MF: C₁₀H₉BrF₂O
• MW: 263.078669309616
• CID: 4792531
• Update Time: 2025-10-24

1-Bromo-3-(4-(difluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(4-(difluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C10H9BrF2O/c11-6-9(14)5-7-1-3-8(4-2-7)10(12)13/h1-4,10H,5-6H2
• InChI Key： IXSBPEFKDFLSSP-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(C(F)F)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• XLogP3: 3
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(4-(difluoromethyl)phenyl)propan-2-one

Comprehensive Overview of 1-Bromo-3-(4-(difluoromethyl)phenyl)propan-2-one (CAS No. 1803830-65-0)

1-Bromo-3-(4-(difluoromethyl)phenyl)propan-2-one (CAS No. 1803830-65-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique difluoromethylphenyl moiety and bromopropanone structure, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₀H₉BrF₂O, highlights the presence of fluorine and bromine atoms, which are critical for modulating reactivity and biological activity. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of fluorinated pharmaceuticals, a trending topic in modern medicinal chemistry.

The growing interest in 1-Bromo-3-(4-(difluoromethyl)phenyl)propan-2-one is partly due to the rising demand for fluorinated compounds in the pharmaceutical industry. Fluorination is a key strategy to enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. This compound's difluoromethyl group is particularly valuable, as it mimics the steric and electronic properties of a hydroxyl or methyl group while offering improved resistance to oxidative degradation. Such properties align with current industry trends, where sustainable chemistry and green synthesis are hot topics among researchers and manufacturers alike.

In addition to its pharmaceutical applications, CAS No. 1803830-65-0 is also studied for its potential role in advanced material synthesis. The incorporation of fluorine atoms into organic frameworks can lead to materials with unique optical, electronic, or surface properties. For instance, fluorinated aromatic compounds are often used in the development of liquid crystals, organic semiconductors, and coatings with enhanced durability. This versatility makes 1-Bromo-3-(4-(difluoromethyl)phenyl)propan-2-one a compound of interest for interdisciplinary research.

From a synthetic perspective, the bromopropanone moiety in this compound offers reactive handles for further functionalization. Chemists can leverage the bromine atom for nucleophilic substitution reactions or cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are pivotal in constructing complex molecular architectures, a subject frequently searched by organic chemists and students. The compound's stability under various reaction conditions further enhances its utility as a building block in multi-step syntheses.

Another area of interest is the compound's potential role in agrochemical research. Fluorinated compounds are widely used in the development of pesticides and herbicides due to their ability to improve efficacy and reduce environmental persistence. While 1-Bromo-3-(4-(difluoromethyl)phenyl)propan-2-one is not directly employed as an agrochemical, its structural features make it a candidate for derivatization into bioactive molecules. This aligns with the broader industry focus on precision agriculture and eco-friendly pest control solutions.

Quality control and analytical characterization of CAS No. 1803830-65-0 are critical for ensuring its suitability in research and industrial applications. Techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are commonly employed to verify purity and structural integrity. These methods are frequently searched by laboratory professionals seeking reliable protocols for compound analysis.

In summary, 1-Bromo-3-(4-(difluoromethyl)phenyl)propan-2-one (CAS No. 1803830-65-0) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and agrochemical research. Its unique structural attributes, combined with the growing demand for fluorinated intermediates, position it as a valuable asset in modern chemistry. As research continues to uncover new applications, this compound is likely to remain a focal point for innovation and discovery.